2-fluoro-6-methoxypyridine-3-carbaldehyde
Description
2-fluoro-6-methoxypyridine-3-carbaldehyde is a chemical compound with the CAS Number: 1211530-70-9 . It has a molecular weight of 155.13 and its IUPAC name is 2-fluoro-6-methoxynicotinaldehyde . It is typically stored at 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6FNO2/c1-11-6-3-2-5(4-10)7(8)9-6/h2-4H,1H3 . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a powder and is stored at 4°C . Its molecular weight is 155.13 . The compound is also available in liquid form and is stored in an inert atmosphere at 2-8°C .Safety and Hazards
This compound is classified as a flammable liquid and vapor . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, keeping away from heat/sparks/open flames/hot surfaces, and keeping the container tightly closed .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-6-methoxypyridine-3-carbaldehyde involves the introduction of a fluoro group and a methoxy group onto a pyridine ring, followed by the oxidation of the resulting aldehyde to form the desired compound.", "Starting Materials": [ "2-chloro-6-methoxypyridine", "potassium fluoride", "dimethyl sulfoxide", "sodium borohydride", "acetic acid", "sodium chlorite", "acetic anhydride", "sodium acetate", "water" ], "Reaction": [ "Step 1: 2-chloro-6-methoxypyridine is reacted with potassium fluoride in dimethyl sulfoxide to form 2-fluoro-6-methoxypyridine.", "Step 2: The resulting product is then reduced with sodium borohydride in acetic acid to form 2-fluoro-6-methoxypyridine-3-carbinol.", "Step 3: The carbinol is then oxidized with sodium chlorite in acetic acid to form 2-fluoro-6-methoxypyridine-3-carbaldehyde.", "Step 4: The aldehyde is then purified by recrystallization from a mixture of acetic anhydride, sodium acetate, and water." ] } | |
CAS No. |
1211530-70-9 |
Molecular Formula |
C7H6FNO2 |
Molecular Weight |
155.1 |
Purity |
94 |
Origin of Product |
United States |
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